Cas no 306753-71-9 (Pyridine, 2-iodo-6-methyl-3-(phenylmethoxy)-)

• Product Name: Pyridine, 2-iodo-6-methyl-3-(phenylmethoxy)-
• CAS No: 306753-71-9
• MF: C₁₃H₁₂INO
• MW: 325.144955635071
• CID: 2141810
• Update Time: 2023-11-19

Pyridine, 2-iodo-6-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-2-iodo-6-methylpyridine
• LMDJPZPQQYZKLZ-UHFFFAOYSA-N
• CID 86627945
• Pyridine, 2-iodo-6-methyl-3-(phenylmethoxy)-

• Inchi： 1S/C13H12INO/c1-10-7-8-12(13(14)15-10)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： LMDJPZPQQYZKLZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=N1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 390.1±42.0 °C(Predicted)
• pka: 0.13±0.10(Predicted)